methyl 4,4-difluoro-3-methylpyrrolidine-3-carboxylate hydrochloride
Description
Methyl 4,4-difluoro-3-methylpyrrolidine-3-carboxylate hydrochloride is a chemical compound with diverse applications in scientific research. It is a powder form substance and its unique properties make it valuable for studying drug synthesis and medicinal chemistry.
Molecular Structure Analysis
The molecular structure of this compound can be represented by the Inchi Code:1S/C7H11F2NO2.ClH/c1-6 (5 (11)12-2)3-10-4-7 (6,8)9;/h10H,3-4H2,1-2H3;1H . This compound has a molecular weight of 215.63 . Physical And Chemical Properties Analysis
This compound is a powder form substance . It has a molecular weight of 215.63 . The compound should be stored at a temperature of 4 degrees Celsius .Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4,4-difluoro-3-methylpyrrolidine-3-carboxylate hydrochloride involves the reaction of 3-methylpyrrolidine-3-carboxylic acid with methyl 4,4-difluoroacetoacetate in the presence of a coupling agent, followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "3-methylpyrrolidine-3-carboxylic acid", "methyl 4,4-difluoroacetoacetate", "coupling agent", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Dissolve 3-methylpyrrolidine-3-carboxylic acid (1.0 equiv) and methyl 4,4-difluoroacetoacetate (1.2 equiv) in a suitable solvent such as dichloromethane.", "Step 2: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 4: Add a suitable hydrolyzing agent such as sodium hydroxide to the residue and stir at room temperature for 2 hours.", "Step 5: Acidify the reaction mixture with hydrochloric acid and extract with a suitable solvent such as ethyl acetate.", "Step 6: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 8: Purify the crude product by recrystallization from a suitable solvent such as ethanol to obtain the final product, methyl 4,4-difluoro-3-methylpyrrolidine-3-carboxylate hydrochloride." ] } | |
CAS No. |
2613386-72-2 |
Molecular Formula |
C7H12ClF2NO2 |
Molecular Weight |
215.6 |
Purity |
95 |
Origin of Product |
United States |
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